Cas no 1251689-97-0 (5-(2,4-dimethoxyphenyl)-3-{1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole)

• Product Name: 5-(2,4-dimethoxyphenyl)-3-{1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole
• CAS No: 1251689-97-0
• MF: C₂₀H₁₈FN₅O₃
• MW: 395.387027263641
• CID: 6053057
• PubChem ID: 49666918
• Update Time: 2025-09-22

5-(2,4-dimethoxyphenyl)-3-{1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethoxyphenyl)-3-{1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole
• 5-(2,4-dimethoxyphenyl)-3-[1-[(3-fluorophenyl)methyl]-5-methyltriazol-4-yl]-1,2,4-oxadiazole
• 5-(2,4-dimethoxyphenyl)-3-{1-[(3-fluorophenyl)methyl]-5-methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole
• 5-(2,4-dimethoxyphenyl)-3-(1-(3-fluorobenzyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
• AKOS021877800
• 1251689-97-0
• F3406-9299

• Inchi： 1S/C20H18FN5O3/c1-12-18(23-25-26(12)11-13-5-4-6-14(21)9-13)19-22-20(29-24-19)16-8-7-15(27-2)10-17(16)28-3/h4-10H,11H2,1-3H3
• InChI Key： JDKQZPLMQUJLBL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C(C)=C(C2=NOC(C3C=CC(=CC=3OC)OC)=N2)N=N1

Computed Properties

• Exact Mass: 395.13936762g/mol
• Monoisotopic Mass: 395.13936762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 88.1Ų

Additional information on 5-(2,4-dimethoxyphenyl)-3-{1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole

Introduction to Compound with CAS No 1251689-97-0 and Product Name: 5-(2,4-dimethoxyphenyl)-3-{1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole

The compound identified by the CAS number 1251689-97-0 and the product name 5-(2,4-dimethoxyphenyl)-3-{1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}-1,2,4-oxadiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this compound, featuring multiple functional groups and aromatic rings, makes it a subject of intense interest for researchers exploring novel drug candidates.

At the core of this compound's structure is the 1,2,4-oxadiazole core, a heterocyclic ring system known for its stability and ability to interact with biological targets. The 5-(2,4-dimethoxyphenyl) moiety appended to the oxadiazole ring introduces hydrophobicity and potential binding interactions with specific proteins. Additionally, the presence of the 1-(3-fluorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl substituent adds another layer of complexity, influencing both the electronic properties and the pharmacokinetic behavior of the molecule.

Recent research in medicinal chemistry has highlighted the importance of such multifunctional scaffolds in drug discovery. The combination of electronic and steric effects from these various substituents can lead to enhanced binding affinity and selectivity towards biological targets. In particular, the fluorine atom in the 3-fluorophenyl group is known to modulate metabolic stability and binding interactions, making it a valuable feature in drug design.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Studies have demonstrated that oxadiazole derivatives can interact with receptors and enzymes involved in neurotransmitter pathways. The specific arrangement of functional groups in this compound may enable it to modulate these pathways more effectively than existing therapeutic agents. For instance, preliminary computational studies suggest that the dimethoxyphenyl group could enhance binding to serotonin receptors, which are implicated in conditions such as depression and anxiety.

Furthermore, the triazol moiety attached to the oxadiazole ring introduces additional hydrogen bonding capabilities, which can be exploited for designing molecules with improved solubility and bioavailability. This feature is particularly important for oral administration routes, where poor solubility often limits therapeutic efficacy. The methyl groups on both the triazol ring and the phenyl substituents may also contribute to favorable pharmacokinetic properties by influencing lipid solubility and metabolic clearance.

In vitro studies have begun to explore the biological activity of this compound across various cellular models. Initial assays indicate that it exhibits inhibitory effects on certain kinases and enzymes associated with inflammation and cell proliferation. These activities are particularly relevant given the increasing recognition of aberrant signaling pathways in diseases such as cancer and autoimmune disorders. The precise mechanism of action remains under investigation but preliminary data suggest that interactions with protein targets are mediated by both hydrophobic and polar interactions.

The synthesis of this compound presents a fascinating challenge due to its complex structure. Multi-step organic synthesis is required to construct each part of the molecule while maintaining high purity standards. Advanced synthetic techniques such as transition-metal catalysis have been employed to facilitate key transformations. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce the aryl groups into place efficiently.

The stereochemistry of this molecule is another critical aspect that researchers are actively exploring. The arrangement of substituents around both aromatic rings can significantly impact biological activity through steric hindrance or electronic effects. Chiral resolution techniques may be necessary at later stages if enantiomeric purity becomes a factor for biological evaluation.

As research progresses into clinical applications, 1251689-97-0 could emerge as a lead compound for further development into novel therapeutics targeting neurological or inflammatory diseases where current treatments are limited or ineffective. Its unique structural features offer opportunities for optimization through structure-based drug design approaches such as co-crystallization studies or molecular dynamics simulations.

The growing interest in heterocyclic compounds like this one reflects broader trends in pharmaceutical innovation where natural product-inspired scaffolds are being re-purposed or designed de novo using computational tools like virtual screening platforms based on known bioactive molecules matched against large chemical libraries containing diverse building blocks including those highlighted here.